6-((4-(2,5-dimethylphenyl)-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(2,5-dimethylphenyl)-5-[(2-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C23H23N5O2S/c1-14-8-9-16(3)19(10-14)28-20(11-18-12-21(29)25-22(30)24-18)26-27-23(28)31-13-17-7-5-4-6-15(17)2/h4-10,12H,11,13H2,1-3H3,(H2,24,25,29,30)
• InChI Key: URWLEHJSKDDYNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC3=CC=CC=C3C)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C23H23N5O2S
• Molecular Weight: 433.5 g/mol

Description

6-((4-(2,5-dimethylphenyl)-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H23N5O2S and its molecular weight is 433.53. The purity is usually 95%.
BenchChem offers high-quality 6-((4-(2,5-dimethylphenyl)-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((4-(2,5-dimethylphenyl)-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalysts in Multicomponent Synthesis

Researchers have developed efficient synthesis methods for complex pyrimidine derivatives, demonstrating the utility of specific catalysts under microwave irradiation and solvent-free conditions. This approach enables the creation of bis-derivatives of pyridine-pyrimidines and showcases the reusability and excellent activity of the catalyst, emphasizing its advantages in terms of easy recovery, reusability, and environmental friendliness (Rahmani et al., 2018).

Anti-inflammatory and Analgesic Agents

Innovative syntheses have led to the development of compounds derived from visnaginone and khellinone, exhibiting significant anti-inflammatory and analgesic activities. These compounds were evaluated as cyclooxygenase-1/2 inhibitors, with several showing high selectivity and efficacy, comparable to standard drugs in inhibiting edema (Abu‐Hashem et al., 2020).

Heteroaromatic Azido Compounds

The preparation of 1H-1,2,3-triazolo[1,5-a]thieno[3,2-d]pyrimidines from active methylene nitriles and 3-azido-2-substituted thiophenes exemplifies the synthetic utility of heteroaromatic azido compounds. This method outlines a route for constructing complex molecular structures, contributing to the understanding of triazole-fused compounds (Westerlund, 1980).

Antitumor Activity

The synthesis of specific pyrimidine derivatives has demonstrated potential in the inhibition of mammalian dihydrofolate reductase, showing significant antitumor activity against specific carcinomas in rats. This highlights the relevance of these compounds in developing therapeutic agents for cancer treatment (Grivsky et al., 1980).

Anti-HIV-1 Activity

The synthesis of new pyrimidin-4(3H)-one derivatives has shown promising results in inhibiting the reproduction of the human immunodeficiency virus type 1 in vitro. This research indicates the potential of these compounds in treating HIV-1 infections, marking a significant step forward in antiviral drug development (Novikov et al., 2004).